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Compound of Interest

Compound Name:
1-Methyl-1H-imidazole-5-

carbonitrile

Cat. No.: B1306210 Get Quote

An In-depth Technical Guide on the Solubility of 1-Methyl-1H-imidazole-5-carbonitrile in

Organic Solvents

Introduction
1-Methyl-1H-imidazole-5-carbonitrile is a heterocyclic organic compound with potential

applications in pharmaceutical and materials science. Its chemical structure, featuring both a

polar imidazole ring and a nitrile group, alongside a nonpolar methyl group, results in a unique

solubility profile that is critical for its synthesis, purification, and formulation. This guide provides

a comprehensive overview of the solubility of 1-Methyl-1H-imidazole-5-carbonitrile in various

organic solvents, based on available data.

Physicochemical Properties
Understanding the physicochemical properties of 1-Methyl-1H-imidazole-5-carbonitrile is

essential for predicting its solubility.
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Property Value

Molecular Formula C5H5N3

Molecular Weight 107.11 g/mol

Boiling Point 111-113 °C (1.5 mmHg)

CAS Number 113342-90-4

Solubility Data
While comprehensive quantitative solubility data across a wide range of organic solvents is not

extensively published, information from various sources allows for a qualitative and semi-

quantitative assessment. The compound is noted to be soluble in several common organic

solvents.

Table 1: Solubility of 1-Methyl-1H-imidazole-5-carbonitrile in Selected Organic Solvents

Solvent Solubility Notes

Chloroform Soluble ---

Dichloromethane Soluble ---

Ethyl Acetate Soluble ---

Methanol Soluble ---

This data is compiled from chemical supplier information and may not represent

thermodynamically-defined saturation points.

Experimental Protocol for Solubility Determination
A standard method for determining the solubility of a compound like 1-Methyl-1H-imidazole-5-
carbonitrile is the isothermal equilibrium method. This protocol outlines the general steps for

such a determination.
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Objective: To determine the equilibrium solubility of 1-Methyl-1H-imidazole-5-carbonitrile in a

given organic solvent at a specific temperature.

Materials:

1-Methyl-1H-imidazole-5-carbonitrile (high purity)

Selected organic solvent (analytical grade)

Thermostatically controlled shaker or water bath

Calibrated thermometer

Analytical balance

Centrifuge

High-Performance Liquid Chromatography (HPLC) system or a UV-Vis spectrophotometer

Volumetric flasks and pipettes

Syringe filters (e.g., 0.45 µm PTFE)

Procedure:

Preparation of Supersaturated Solution: Add an excess amount of 1-Methyl-1H-imidazole-
5-carbonitrile to a known volume of the selected organic solvent in a sealed vial.

Equilibration: Place the vial in a thermostatic shaker set to the desired temperature (e.g., 25

°C). Agitate the mixture for a predetermined time (e.g., 24-72 hours) to ensure equilibrium is

reached.

Phase Separation: After equilibration, allow the vial to stand undisturbed at the set

temperature for a sufficient time to allow the undissolved solid to settle. Alternatively,

centrifuge the sample at the same temperature to facilitate phase separation.

Sample Withdrawal and Dilution: Carefully withdraw a known volume of the clear

supernatant using a pre-heated or pre-cooled syringe to match the experimental
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temperature. Immediately filter the sample through a syringe filter into a pre-weighed

volumetric flask. Dilute the sample with a suitable solvent to a concentration within the

analytical range of the chosen quantification method.

Quantification: Analyze the concentration of 1-Methyl-1H-imidazole-5-carbonitrile in the

diluted sample using a validated analytical method, such as HPLC or UV-Vis

spectrophotometry.

Calculation: Calculate the original concentration of the solute in the saturated solution, taking

into account the dilution factor. The result is the solubility of the compound in the specific

solvent at that temperature, typically expressed in g/L, mg/mL, or mol/L.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for determining the solubility of 1-
Methyl-1H-imidazole-5-carbonitrile.
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To cite this document: BenchChem. [solubility of 1-Methyl-1H-imidazole-5-carbonitrile in
organic solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1306210#solubility-of-1-methyl-1h-imidazole-5-
carbonitrile-in-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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